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Core Physicochemical Properties of Tralomethrin

The following table summarizes the fundamental properties of tralomethrin that define its behavior and

environmental distribution [1] [2] [3].

Property Value Conditions / Notes

Common Name Tralomethrin -

Chemical Formula C₂₂H₁₉Br₄NO₃ -

Molecular Mass 665.0 g/mol -

Physical State Yellow to beige resinous

solid

- [2] [3]

Water Solubility 0.08 mg/L (80 µg/L) At 20-25 °C and pH 7 [1] [3] [4]

Octanol-Water Partition
Coefficient (log KOW)

5 At 25 °C; indicates high lipophilicity
[1] [2] [3]
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Property Value Conditions / Notes

Vapor Pressure 4.8 × 10-6 mPa At 25 °C; indicates low volatility [1]
[3] [4]

Henry's Law Constant 1.60 × 10-10 Pa·m³/mol At 25 °C; confirms low volatility from
water [1] [4]

Solubility in Organic Solvents

Tralomethrin is highly soluble in many organic solvents, as detailed below [1] [3] [4].

Solvent Solubility

Acetone >1000 g/L

Dichloromethane >1000 g/L

Toluene >1000 g/L

Xylene >1000 g/L

Dimethyl Sulfoxide >500 g/L

Ethanol >180 g/L

Experimental Protocols for Key Properties

For researchers needing to verify or determine these properties, here are overviews of standard experimental

methodologies.

Shake-Flask Method for Log KOW Determination
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The shake-flask method is a direct and classic technique for measuring the octanol-water partition

coefficient. The workflow involves the following key stages [5]:

1. Saturate Solvents

2. Dissolve Analytic

3. Equilibrate Phases

4. Separate Phases

5. Analyze Concentrations

6. Calculate Log Kow

Click to download full resolution via product page

Experimental workflow for shake-flask log KOW determination

Phase Saturation: Prep water-saturated octanol and octanol-saturated water to ensure equilibrium

before the analyte is added [5].
Equilibration: The analyte is dissolved in one phase, then the two phases are vigorously mixed in a

flask and shaken to allow partitioning.
Separation & Analysis: After mixing, phases are separated. Analyte concentration in each phase is

measured (e.g., HPLC, UV-Vis). Log KOW = log10(Concentration_in_Octanol /

Concentration_in_Water) [5].
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This method is considered a reference but can be time-consuming, especially for compounds with very high

or low log KOW [5].

Methodology for Water Solubility Determination

A standard method for determining the water solubility of a compound with very low solubility, like

tralomethrin, is the generator column approach. The workflow involves the following key stages:

1. Pack Column

2. Saturate Water

3. Elute Solution

4. Verify Saturation

5. Quantitative Analysis

Click to download full resolution via product page

Generator column method for water solubility determination

Column Preparation: A column is packed with an inert solid support (e.g., glass beads) coated with

the analyte compound.
Saturation: Water is passed slowly through the column, allowing it to become saturated with the

analyte.
Analysis: The saturated effluent is collected and analyzed using a sensitive analytical technique

(e.g., GC-MS, HPLC-MS) to determine the concentration, which is reported as the solubility.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.sciencedirect.com/topics/chemistry/octanol-water-partition-coefficient
https://www.smolecule.com/products/s545695?utm_src=pdf-body
https://www.smolecule.com/products/s545695?utm_src=pdf-body-img
https://www.smolecule.com/products/s545695?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Environmental Significance of the Data

The physicochemical profile of tralomethrin directly influences its environmental fate and toxicological

implications [6]:

High Lipophilicity and Low Solubility: The high log KOW and low water solubility mean

tralomethrin has a high affinity for soil and sediment and is immobile in the environment. It will
bind strongly to organic matter rather than leaching into groundwater [6] [3].

Bioaccumulation Potential: The high log KOW suggests a potential to accumulate in aquatic

organisms. Reported bioconcentration factors (BCF) in fish range widely, but the compound's
metabolism and elimination in organisms can mitigate this risk [6].

Stability and Degradation: Tralomethrin is stable in water at neutral pH but susceptible to
photodegradation (aqueous photolysis half-life of approximately 0.05 days) [6] [4]. In soil, it

undergoes aerobic microbial degradation with a typical laboratory DT₅₀ (time for 50% degradation) of
27 days [1] [4]. A key metabolic pathway is its rapid debromination in the environment and living

organisms to form the more familiar insecticide deltamethrin [2].
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[https://www.smolecule.com/products/b545695#tralomethrin-solubility-and-octanol-water-partition-

coefficient]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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